5-Acetyl-10,11-dihydro-5H-dibenz(b,f)azepin-3-amine
5-Acetyl-10,11-dihydro-5H-dibenz(b,f)azepin-3-amine
Brand Name:
Vulcanchem
CAS No.:
84803-67-8
VCID:
VC20909424
InChI:
InChI=1S/C16H16N2O/c1-11(19)18-15-5-3-2-4-12(15)6-7-13-8-9-14(17)10-16(13)18/h2-5,8-10H,6-7,17H2,1H3
SMILES:
CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)N
Molecular Formula:
C16H16N2O
Molecular Weight:
252.31 g/mol
5-Acetyl-10,11-dihydro-5H-dibenz(b,f)azepin-3-amine
CAS No.: 84803-67-8
Cat. No.: VC20909424
Molecular Formula: C16H16N2O
Molecular Weight: 252.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84803-67-8 |
|---|---|
| Molecular Formula | C16H16N2O |
| Molecular Weight | 252.31 g/mol |
| IUPAC Name | 1-(2-amino-5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone |
| Standard InChI | InChI=1S/C16H16N2O/c1-11(19)18-15-5-3-2-4-12(15)6-7-13-8-9-14(17)10-16(13)18/h2-5,8-10H,6-7,17H2,1H3 |
| Standard InChI Key | SEUMPHLDWPKWRO-UHFFFAOYSA-N |
| SMILES | CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)N |
| Canonical SMILES | CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator